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Compound of Interest

Compound Name: 4-Bromo-2-methylphenol

Cat. No.: B185452

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols and application notes for the
bromination of o-cresol, a critical reaction in the synthesis of various pharmaceutical
intermediates and other fine chemicals. The following sections outline the necessary reagents,
reaction conditions, and analytical methods to achieve selective bromination.

Data Presentation: Summary of Reaction Conditions
and Product Distribution

The following table summarizes quantitative data from various experimental setups for the
bromination of o-cresol, offering a comparative overview of different methodologies.
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Experimental Protocols

This section details the methodologies for key experiments in the bromination of o-cresol.

Protocol 1: Selective Monobromination using Bromine
Chloride

This protocol is adapted from a patented method for the selective bromination of phenols.[1]
Materials:

0-Cresol

e Bromine

e Chlorine

e Carbon Tetrachloride (CCl4)

« Distilled water

» Round-bottom flask with a stirrer
e Dropping funnel

e |ce bath

Vigreux column for distillation
Procedure:
e Preparation of Bromine Chloride Solution:

o In a suitable reaction vessel, dissolve 160 g (1 mole) of bromine in 638 g (4.15 moles) of
carbon tetrachloride.

o Cool the solution to a temperature between -1°C and 25°C.
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o While stirring, bubble 71 g (1 mole) of chlorine gas into the solution over a period of 1.25
hours.

e Bromination of o-Cresol:

o In a separate flask, dissolve 216 g (2 moles) of o-cresol in 1680 g (11 moles) of carbon
tetrachloride.

o Cool this solution to a temperature between 0°C and 1°C using an ice bath.

o Add the previously prepared bromine chloride solution dropwise to the o-cresol solution
over 3 hours while maintaining the temperature and stirring.

o Work-up and Purification:

o After the addition is complete, wash the reaction mixture with water to remove any acidic
byproducts.

o Separate the organic layer.

o Distill the organic layer using a Vigreux column to separate the solvent and isolate the
brominated products. The product will be a mixture of 4-bromo-o-cresol and 6-bromo-o-
cresol.

Protocol 2: Perbromination using Elemental Bromine

This protocol describes a method for achieving a higher degree of bromination.
Materials:

e 0-Cresol

e Bromine

e Methylene Chloride

o Water

o Reactor flask with stirrer and reflux condenser
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Procedure:
e Reaction Setup:

o In areactor flask, create a mixture of 1 mole of o-cresol, 1 liter of water, and 300 ml of
methylene chloride.

o Heat the mixture to reflux (approximately 40-44°C).
e Bromine Addition:

o Over a period of several hours, add 3 moles of bromine to the refluxing mixture.

o After the addition is complete, continue heating the reaction mixture for an additional hour.
e Product Isolation:

o Cool the reaction mixture to room temperature.

o The crystalline product, primarily 2,4,6-tribromo-o-cresol, will precipitate.

o Separate the crystals by filtration. A second crop of crystals can be obtained from the
mother liquor.

Visualizations

The following diagrams illustrate the experimental workflow and the signaling pathway of the
bromination reaction.

Characterize Product (NMR, MS, IR)
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Caption: Experimental workflow for the bromination of o-cresol.
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Caption: Electrophilic aromatic substitution pathway for o-cresol bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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